Cas no 84598-13-0 (1,3-Benzodioxole, 5-(phenylmethyl)-)
84598-13-0 structure
Product name:1,3-Benzodioxole, 5-(phenylmethyl)-
1,3-Benzodioxole, 5-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzodioxole, 5-(phenylmethyl)-
- 5-benzyl-1,3-benzodioxole
- SCHEMBL1422874
- DTXSID40594357
- 84598-13-0
- benzyl-3,4-methylenedioxybenzene
- 5-Benzyl-2H-1,3-benzodioxole
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- Inchi： InChI=1S/C14H12O2/c1-2-4-11(5-3-1)8-12-6-7-13-14(9-12)16-10-15-13/h1-7,9H,8,10H2
- InChI Key： FDTVPJJPRVAQMG-UHFFFAOYSA-N
- SMILES： C1OC2=C(O1)C=C(C=C2)CC3=CC=CC=C3
Computed Properties
- Exact Mass: 212.083729621g/mol
- Monoisotopic Mass: 212.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 18.5Ų
1,3-Benzodioxole, 5-(phenylmethyl)- Related Literature
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Jingxiang Zhao,Lichang Yin,Zhongfang Chen J. Mater. Chem. A, 2019,7, 13284-13292
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Bo Sun,Dandan Rao,Yuhai Sun RSC Adv., 2016,6, 62858-62865
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
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